Cas no 1339083-45-2 (N-(1-methyl-1H-pyrazol-5-yl)methylprop-2-enamide)

• Product Name: N-(1-methyl-1H-pyrazol-5-yl)methylprop-2-enamide
• CAS No: 1339083-45-2
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• MDL: MFCD18326692
• CID: 5456746
• PubChem ID: 63302149
• Update Time: 2025-05-24

N-(1-methyl-1H-pyrazol-5-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[(1-methyl-1H-pyrazol-5-yl)methyl]-
• N-(1-methyl-1H-pyrazol-5-yl)methylprop-2-enamide

• MDL： MFCD18326692
• Inchi： 1S/C8H11N3O/c1-3-8(12)9-6-7-4-5-10-11(7)2/h3-5H,1,6H2,2H3,(H,9,12)
• InChI Key： FSWLOFXQDUIMJO-UHFFFAOYSA-N
• SMILES： C(NCC1N(C)N=CC=1)(=O)C=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on N-(1-methyl-1H-pyrazol-5-yl)methylprop-2-enamide

Professional Introduction to N-(1-methyl-1H-pyrazol-5-yl)methylprop-2-enamide (CAS No. 1339083-45-2)

N-(1-methyl-1H-pyrazol-5-yl)methylprop-2-enamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1339083-45-2, belongs to the pyrazole class of molecules, which are well-known for their broad spectrum of pharmacological applications. Pyrazole derivatives have been extensively studied for their roles in drug discovery, particularly in the development of treatments for various diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer.

The molecular structure of N-(1-methyl-1H-pyrazol-5-yl)methylprop-2-enamide consists of a pyrazole ring substituted with a methyl group at the 1-position and an amide functional group at the 5-position. This specific arrangement of functional groups contributes to the compound's reactivity and interaction with biological targets. The presence of the amide group suggests potential for hydrogen bonding, which is a critical factor in drug-receptor interactions. Furthermore, the prop-2-enyl side chain introduces a degree of flexibility, which can influence the compound's solubility and bioavailability.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. The pyrazole core is known for its ability to modulate various biological pathways, making it a valuable scaffold for drug development. In particular, N-(1-methyl-1H-pyrazol-5-yl)methylprop-2-enamide has been investigated for its potential role in inhibiting certain enzymes and receptors that are implicated in disease processes. For instance, research has suggested that this compound may exhibit anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes or by modulating cytokine production.

One of the most compelling aspects of N-(1-methyl-1H-pyrazol-5-yl)methylprop-2-enamide is its synthetic accessibility. The pyrazole ring can be readily functionalized through various chemical reactions, allowing researchers to explore a wide range of derivatives with tailored biological activities. This flexibility has enabled the development of novel analogs that may exhibit improved pharmacokinetic profiles or enhanced target specificity. The synthesis of this compound typically involves condensation reactions between appropriate precursors, followed by functional group modifications to introduce the desired substituents.

The pharmacological profile of N-(1-methyl-1H-pyrazol-5-yl)methylprop-2-enamide has been the subject of several preclinical studies. These investigations have focused on evaluating its efficacy and safety in various disease models. Preliminary results indicate that this compound may possess therapeutic potential in conditions such as rheumatoid arthritis, where it could act as an inhibitor of inflammatory mediators. Additionally, its interaction with bacterial enzymes has raised interest in its possible applications as an antimicrobial agent.

The drug discovery process often involves high-throughput screening (HTS) to identify compounds with promising biological activity. N-(1-methyl-1H-pyrazol-5-yl)methylprop-2-enamide has been utilized in such screens due to its structural features that are predicted to confer favorable interactions with biological targets. The use of computational methods, such as molecular docking and virtual screening, has further facilitated the identification of potential lead compounds derived from this scaffold. These computational approaches help predict binding affinities and optimize molecular properties, thereby accelerating the drug development pipeline.

In conclusion, N-(1-methyl-1H-pyrazol-5-yl)methylprop-2-enamide (CAS No. 1339083-45-2) represents a significant advancement in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative therapies that address unmet medical needs. The ongoing research into pyrazole derivatives underscores their importance as pharmacological tools and highlights the potential of N-(1-methyl-1H-pyrazol-5-yl)methylprop-2-enamide as a lead compound for future drug development.